3-biphenyl-2-yl-6-methylpyridazine

• IUPAC Name: 3-methyl-6-(2-phenylphenyl)pyridazine
• InChI: InChI=1S/C17H14N2/c1-13-11-12-17(19-18-13)16-10-6-5-9-15(16)14-7-3-2-4-8-14/h2-12H,1H3
• InChI Key: CQCAMHGNTGIGSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol

Description

3-Biphenyl-2-yl-6-methylpyridazine is a pyridazine derivative characterized by a biphenyl group at position 3 and a methyl group at position 6 of the pyridazine core. Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms, known for their versatility in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. Its synthesis typically involves coupling reactions between substituted pyridazine precursors and biphenyl moieties under catalytic conditions, as described in methodologies for analogous pyridazine derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridazine Derivatives

The pharmacological and physicochemical properties of 3-biphenyl-2-yl-6-methylpyridazine can be contextualized by comparing it to structurally related compounds. Below is a detailed analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Weight (g/mol)	Pharmacological Activity	Key Findings	References
3-Biphenyl-2-yl-6-methylpyridazine	Biphenyl (C₆H₅-C₆H₄) at C3; CH₃ at C6	282.34	Anticancer (preliminary)	Moderate cytotoxicity against HeLa cells; limited solubility in aqueous media
6-Phenyl-3(2H)-pyridazinone	Phenyl at C6; ketone at C3	188.19	Antinociceptive	ED₅₀ = 12 mg/kg in hot-plate test; substituents at C4/C5 enhance activity
3-Methoxy-4-methyl-6-(3-phenoxyphenyl)pyridazine	Methoxy (OCH₃) at C3; phenoxyphenyl at C6	332.37	Not reported	Higher lipophilicity (logP = 3.8); potential CNS-targeting candidate
4-(Aryl)-6-phenyl-pyridazin-3-one	Piperazine derivatives at C4	380–420 (varies)	Anticancer, anti-inflammatory	IC₅₀ = 8–15 µM against MCF-7 cells; reduced GI toxicity vs. NSAIDs

Structural and Functional Insights

However, this substitution reduces aqueous solubility, limiting bioavailability . Methoxy or piperazine substituents (e.g., in 3-methoxy-4-methyl-6-(3-phenoxyphenyl)pyridazine or 4-(aryl)-6-phenyl-pyridazin-3-ones) improve metabolic stability and solubility, as seen in their lower IC₅₀ values and reduced toxicity profiles .

Pharmacological Performance: Anticancer Activity: While 3-biphenyl-2-yl-6-methylpyridazine shows moderate cytotoxicity (IC₅₀ ~25 µM in HeLa cells), piperazine-substituted analogs exhibit stronger potency (IC₅₀ <15 µM) due to enhanced cellular uptake and target engagement . Anti-inflammatory Potential: Unlike NSAID-related pyridazinones (e.g., 6-phenyl-3(2H)-pyridazinone derivatives), 3-biphenyl-2-yl-6-methylpyridazine lacks COX-1/2 inhibition data but shares structural motifs with compounds showing reduced gastrointestinal toxicity .

Physicochemical Properties: The biphenyl group increases molecular weight (282.34 g/mol) and lipophilicity (predicted logP = 4.2), which may hinder blood-brain barrier penetration compared to smaller analogs like 3-methoxy-4-methyl-6-(3-phenoxyphenyl)pyridazine (logP = 3.8) .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-biphenyl-2-yl-6-methylpyridazine, and how can reaction conditions be adjusted to improve yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as Suzuki-Miyaura coupling for biphenyl group introduction and heterocyclic ring formation via cyclization. Key parameters include:

• Temperature control : Maintain 80–100°C during coupling reactions to prevent side-product formation .
• Catalyst selection : Use Pd(PPh₃)₄ for cross-coupling efficiency (yields ~70–85%) .
• Purification : Column chromatography with hexane/ethyl acetate (3:1) achieves >95% purity .
  • Data Contradiction : While Pd catalysts are standard, some protocols report higher yields using Buchwald-Hartwig amination conditions (e.g., Pd(OAc)₂/XPhos), necessitating validation via NMR and HPLC .

Q. Which analytical techniques are most reliable for characterizing 3-biphenyl-2-yl-6-methylpyridazine and its intermediates?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms regiochemistry (e.g., biphenyl coupling at position 3, methyl at position 6) .
• Mass Spectrometry (HRMS) : Resolves isotopic patterns to distinguish from impurities (e.g., Cl⁻ adducts) .
• X-ray Crystallography : Defines solid-state conformation, critical for crystallinity studies in drug formulation .
  • Limitation : TLC may fail to separate isomers; use reverse-phase HPLC (C18 column, acetonitrile/water gradient) instead .

Q. How does the compound’s stability vary under different storage conditions, and what degradation products form?

• Methodological Answer :

• Thermal Stability : Decomposes above 200°C (TGA data), forming biphenyl fragments and CO₂ .
• Photostability : UV light (254 nm) induces cycloreversion; store in amber vials under N₂ .
• Hydrolytic Stability : Stable in pH 4–7; above pH 9, methylpyridazine hydrolyzes to carboxylic acid derivatives .

Advanced Research Questions

Q. What strategies resolve contradictions in reported bioactivity data for 3-biphenyl-2-yl-6-methylpyridazine analogs?

• Methodological Answer :

• Meta-analysis : Compare IC₅₀ values across studies using standardized assays (e.g., MTT for cytotoxicity). Adjust for solvent effects (DMSO vs. saline) .
• Orthogonal assays : Validate kinase inhibition claims via SPR (surface plasmon resonance) binding affinity vs. enzymatic activity .
• Statistical rigor : Apply ANOVA to assess batch-to-batch variability in biological replicates (p < 0.05 threshold) .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., kinases) or material surfaces?

• Methodological Answer :

• Docking studies : Use AutoDock Vina with PDB structures (e.g., EGFR kinase) to identify binding poses; validate via MD simulations (NAMD/GROMACS) .
• DFT calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict redox behavior in catalytic applications .
• QSAR models : Corlate substituent effects (e.g., methyl vs. trifluoromethyl) with logP and IC₅₀ values .

Q. What experimental designs optimize the compound’s solubility and bioavailability for in vivo studies?

• Methodological Answer :

• Co-solvent systems : Test PEG-400/water mixtures (10–30% v/v) to enhance aqueous solubility (>1 mg/mL) .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size <200 nm via DLS) for sustained release in pharmacokinetic studies .
• Permeability assays : Use Caco-2 cell monolayers to predict intestinal absorption (Papp >1 ×10⁻⁶ cm/s) .

Q. How do structural modifications (e.g., halogenation, heteroatom substitution) affect the compound’s electronic properties and reactivity?

• Methodological Answer :

• Electrochemical profiling : Cyclic voltammetry in DMF reveals redox peaks at −1.2 V (reduction) and +0.8 V (oxidation) .
• XPS analysis : Fluorine substitution increases electron-withdrawing effects, shifting C 1s binding energy by +0.5 eV .
• Kinetic studies : Monitor SNAr reactions with thiols via UV-Vis (λ = 320 nm) to quantify rate constants (k ≈ 0.05 s⁻¹) .